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Introduction

Ocean acidification is a significant and direct consequence of increased anthropogenic carbon

dioxide (CO₂) emissions.[1] The ocean absorbs approximately 30% of the CO₂ released into

the atmosphere, leading to a series of chemical reactions that lower the pH of seawater.[1] This

decrease in pH, termed ocean acidification, has profound implications for marine ecosystems,

particularly for calcifying organisms such as corals, shellfish, and some plankton, as it reduces

the availability of carbonate ions necessary to build their shells and skeletons.[1]

This application note provides a detailed protocol for a simple, yet effective, visual

demonstration of ocean acidification using the pH indicator bromothymol blue. Bromothymol
blue is a sulfonephthalein dye that functions as a weak acid, exhibiting distinct color changes

over a pH range of 6.0 to 7.6.[2][3] In acidic solutions (pH < 6.0), it appears yellow, in neutral

solutions it is green, and in alkaline solutions (pH > 7.6) it is blue. By introducing CO₂ into an

aqueous solution containing bromothymol blue, the resulting formation of carbonic acid and

subsequent pH drop can be observed through a clear color transition from blue or green to

yellow. This experiment serves as a powerful tool for researchers and scientists to visualize the

fundamental chemical principles underpinning ocean acidification.

Data Presentation
The color of the bromothymol blue indicator is directly correlated with the pH of the solution.

The quantitative relationship is summarized below.
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Table 1: pH-Dependent Color Changes of Bromothymol Blue Indicator

pH Range Color of Solution State

Below 6.0 Yellow Acidic

6.0 - 7.6 Green Neutral

Above 7.6 Blue Alkaline

Data sourced from multiple

references.

Table 2: Expected Experimental Observations

Experimental
Protocol

Initial Color
(Neutral/Slightl
y Alkaline
Water)

CO₂ Source Final Color Interpretation

Protocol 1:

Exhaled Breath

Blue / Green-

Blue
Human Breath Yellow

CO₂ from breath

dissolves to form

carbonic acid,

lowering the pH.

Protocol 2:

Chemical

Reaction

Blue / Green-

Blue

Vinegar + Baking

Soda
Yellow

The reaction

produces CO₂

gas, which

acidifies the

water.

Protocol 3: Dry

Ice

Blue / Green-

Blue

Solid CO₂ (Dry

Ice)
Yellow

Sublimating dry

ice releases a

high

concentration of

CO₂, causing

rapid

acidification.
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Experimental Protocols
Materials

Bromothymol Blue (powder or 0.04% aqueous solution)

Distilled Water

0.01 N Sodium Hydroxide (NaOH) (for preparing indicator from powder)

Glass beakers or flasks (250-500 mL)

Drinking straw

Small container that can be fixed inside a larger one (for Protocol 2)

White Vinegar (acetic acid)

Baking Soda (sodium bicarbonate)

Dry Ice (solid CO₂)

Safety goggles and gloves

Indicator Solution Preparation (from powder)

If a pre-made solution is not available, prepare the indicator solution as follows:

Add 0.1 g of bromothymol blue powder to 16 mL of 0.01N NaOH solution in a small tube or

mortar.

Mix thoroughly until the powder is dissolved.

Dilute this mixture with distilled water to a final volume of 250 mL.

The resulting solution should be blue. If it is green or yellow, add a few more drops of 0.01N

NaOH until a stable blue color is achieved.

Protocol 1: Acidification by Exhaled Breath
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This protocol demonstrates how CO₂ from respiration can acidify a solution.

Pour approximately 150-200 mL of tap or distilled water into a beaker.

Add several drops of the bromothymol blue indicator solution until the water is a distinct

blue or blue-green color.

Using a drinking straw, gently and continuously blow bubbles into the solution. Caution: Do

not inhale the solution through the straw.

Observe the color change. Within a minute, the solution will transition from blue to green,

and then to yellow as the dissolved CO₂ forms carbonic acid and lowers the pH.

Protocol 2: Acidification by Chemical CO₂ Production

This method uses the reaction between baking soda and vinegar to generate CO₂.

Fill a large beaker or container about one-quarter full with the blue bromothymol blue
solution.

Place a small amount (e.g., one teaspoon) of baking soda into a smaller container.

Secure the smaller container inside the larger one, ensuring its base is above the liquid level.

Add a small amount of vinegar (e.g., one teaspoon) to the baking soda. The mixture will

begin to fizz, releasing CO₂ gas.

Quickly cover the large container with a lid or plastic wrap to trap the CO₂.

Observe the surface of the bromothymol blue solution. A yellow, acidic layer will form on

top as the CO₂ gas is absorbed by the water, mimicking the absorption of atmospheric CO₂

by the ocean surface.

Protocol 3: Acidification by Dry Ice

This protocol provides a rapid and dramatic demonstration of acidification.

Pour approximately 200 mL of the blue bromothymol blue solution into a beaker.
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Wearing appropriate safety gloves and goggles, add a small piece of dry ice to the beaker.

As the dry ice sublimates, it releases a large volume of CO₂ gas directly into the water.

Observe the rapid color change from blue to yellow, indicating a significant and swift drop in

pH due to the high concentration of dissolved CO₂.
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Caption: Chemical pathway of ocean acidification and indicator response.
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Caption: Generalized experimental workflow for demonstrating acidification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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